N-(3-bromophenyl)-3-methylbutanamide

• Molecular Formula: C11H14BrNO
• Molecular Weight: 256.14 g/mol
• IUPAC Name: N-(3-bromophenyl)-3-methylbutanamide
• InChI: InChI=1S/C11H14BrNO/c1-8(2)6-11(14)13-10-5-3-4-9(12)7-10/h3-5,7-8H,6H2,1-2H3,(H,13,14)
• InChI Key: WGFQDRDYWQNZKX-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)NC1=CC(=CC=C1)Br

Description

N-(3-bromophenyl)-3-methylbutanamide is an amide derivative featuring a 3-bromophenyl group attached to a 3-methylbutanamide backbone. The 3-methylbutanamide moiety may influence lipophilicity and steric bulk, impacting solubility and target binding .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Table 1: Key Structural Features of Analogs

Compound Name	Substituents on Phenyl Ring	Amide Chain	Molecular Weight	Key Properties/Applications
N-(3-bromophenyl)-3-methylbutanamide	3-Bromo	3-Methylbutanamide	~270.14*	Potential halogen bonding agent
2-bromo-3-methyl-N-[3-(trifluoromethyl)phenyl]butanamide	3-Trifluoromethyl, 2-Bromo	3-Methylbutanamide	336.15	Enhanced electron-withdrawing effects
N-(2-phenylethyl)-3-methylbutanamide	None (N-phenylethyl)	3-Methylbutanamide	219.28	Bacterial volatile compound
N-(3-methylphenyl)-2-phenylbutanamide	3-Methyl	2-Phenylbutanamide	253.34	Increased lipophilicity
N-(3-bromophenyl)-3-methylbenzenesulfonamide	3-Bromo	3-Methylbenzenesulfonamide	326.21	Sulfonamide acidity

*Calculated based on molecular formula C₁₁H₁₂BrNO.

Key Observations :

• Amide vs. sulfonamide : Replacing the butanamide with a sulfonamide () introduces higher acidity and hydrogen-bonding capacity, which could influence biological activity .
• N-substitution : The phenylethyl group in ’s compound shifts steric bulk to the nitrogen, likely affecting interactions with enzymes or receptors .

Market and Industrial Context

• N-(3-bromophenyl)acetamide (): Market analysis highlights cost and supply trends for bromophenyl acetamides, though data specific to the target compound are lacking .